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Compound of Interest

Compound Name: 4-Octylaniline

CAS No.: 16245-79-7

Cat. No.: B091056

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Octylaniline, a substituted aniline with an eight-carbon alkyl chain, is a compound of

significant interest in various fields, including materials science and pharmaceutical

development. Its amphiphilic nature, arising from the hydrophilic aniline head and the

hydrophobic octyl tail, imparts unique properties that are exploited in applications such as an

extractant for metal ions and a precursor in the synthesis of specialized organic molecules.[1] A

thorough understanding of its physical properties is paramount for its effective application and

for predicting its behavior in different chemical environments. This guide provides a detailed

overview of the core physical characteristics of 4-Octylaniline, supported by experimental

methodologies and theoretical considerations.

Molecular and Chemical Identity
Chemical Name: 4-Octylaniline

Synonyms: 4-n-Octylaniline, p-Octylaniline, 4-Octylbenzenamine[2]
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CAS Number: 16245-79-7

Molecular Formula: C₁₄H₂₃N[3]

Molecular Weight: 205.34 g/mol [3][4]

Chemical Structure:

Core Physical Properties
The physical state and behavior of 4-Octylaniline under various conditions are dictated by its

fundamental physical properties. These properties are crucial for handling, storage, and

application of the compound.

Property Value Conditions

Appearance

Colorless to pale yellow or

orange liquid/powder to

lump[1][2]

Ambient Temperature

Melting Point 17 °C[1][3] -

Boiling Point 175 °C[1][3][5] at 13 mmHg

Density 0.898 g/mL[1][3] at 25 °C

Refractive Index n20/D 1.516[1][3] at 20 °C

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol

and acetone.[1][2][3]

-

Experimental Determination of Physical Properties
The accurate determination of physical properties is a cornerstone of chemical

characterization. The following sections detail the standard experimental protocols for

measuring the key physical properties of 4-Octylaniline.

Melting Point Determination
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The melting point is a critical indicator of a compound's purity. For a pure crystalline solid, the

melting point is a sharp, well-defined temperature at which the substance transitions from a

solid to a liquid.[6] Impurities typically cause a depression and broadening of the melting range.

Experimental Protocol:

Sample Preparation: A small amount of powdered 4-Octylaniline is introduced into a

capillary tube, which is then sealed at one end.[7]

Apparatus Setup: The capillary tube is attached to a thermometer and placed in a melting

point apparatus, such as a Thiele tube or an automated instrument.

Heating: The apparatus is heated slowly and steadily.[7]

Observation: The temperature at which the first drop of liquid appears and the temperature at

which the entire sample becomes liquid are recorded as the melting range.[6] For a pure

compound like 4-Octylaniline, this range is expected to be narrow.

Diagram of Melting Point Determination Workflow

Sample Preparation Measurement Data Recording
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Caption: Workflow for determining the melting point of 4-Octylaniline.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor. As 4-Octylaniline has a relatively

high boiling point at atmospheric pressure, it is often determined under reduced pressure to

prevent decomposition. The reported boiling point of 175 °C is at a reduced pressure of 13

mmHg.[1][3][5]
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Experimental Protocol (Distillation Method):

Apparatus Setup: A small-scale distillation apparatus is assembled, including a distillation

flask, a condenser, a receiving flask, and a thermometer. A vacuum source is connected to

the apparatus.

Sample Introduction: A small volume of 4-Octylaniline is placed in the distillation flask along

with boiling chips.

Pressure Reduction: The pressure inside the apparatus is reduced to the desired level (e.g.,

13 mmHg) using a vacuum pump.

Heating: The distillation flask is heated gently.

Observation: The temperature is recorded when the liquid begins to boil and a steady stream

of distillate is collected in the receiving flask. This temperature is the boiling point at the

recorded pressure.

Diagram of Boiling Point Determination Workflow (Reduced Pressure)
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Caption: Workflow for determining the boiling point of 4-Octylaniline under reduced pressure.

Density Determination
Density is an intrinsic property of a substance, defined as its mass per unit volume.[8] For a

liquid like 4-Octylaniline, density can be readily determined using a pycnometer or a

graduated cylinder and a balance.

Experimental Protocol (Graduated Cylinder and Balance):
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Mass of Empty Cylinder: The mass of a clean, dry graduated cylinder is accurately measured

using an analytical balance.[9]

Volume of Sample: A known volume of 4-Octylaniline is carefully transferred into the

graduated cylinder.

Mass of Cylinder and Sample: The total mass of the graduated cylinder containing the 4-
Octylaniline is measured.[9]

Calculation: The mass of the 4-Octylaniline is calculated by subtracting the mass of the

empty cylinder from the total mass. The density is then calculated by dividing the mass of the

sample by its volume.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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